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Abstract

N-Nitroso Akardite Il, also known as 1-methyl-1-nitroso-3,3-diphenylurea, is a compound of
interest in various chemical research domains. Its chemical formula is C14H13N3Oz and it has a
molecular weight of 255.27 g/mol .[1][2] A thorough spectroscopic characterization is
fundamental to understanding its molecular structure, purity, and behavior. This technical guide
outlines the expected spectroscopic features of N-Nitroso Akardite Il based on Nuclear
Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS),
drawing parallels from related N-nitroso compounds and diphenylurea derivatives. While direct
experimental data for N-Nitroso Akardite Il is not widely published, this document provides a
predictive framework and detailed experimental protocols to enable its comprehensive analysis.

Predicted Spectroscopic Data

The following tables summarize the anticipated spectroscopic data for N-Nitroso Akardite II.
These predictions are based on the analysis of similar compounds reported in the literature.[3]
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Nuclear Magnetic Resonance (NMR) Spectroscopy

Table 1: Predicted *H NMR Spectral Data for N-Nitroso Akardite Il

Chemical Shift

Multiplicity
(3) ppm

Integration

Assignment

Notes

~72-75 Multiplet

10H

The exact shifts
will depend on

the solvent and

Aromatic protons
(2 x CeH5s)

the electronic
effects of the
urea and nitroso

groups.

~3.0-35 Singlet

3H

The presence of
the nitroso group
may cause a
downfield shift
compared to a
standard N-
methyl group.

Table 2: Predicted 13C NMR Spectral Data for N-Nitroso Akardite Il

Chemical Shift (8) ppm

Assignment

Notes

The carbonyl carbon is

~ 160 - 170 C=0 (Urea) ] ]
typically deshielded.
) The carbons attached to the
~ 140 - 145 Aromatic C (quaternary) )
nitrogen atoms of the urea.
) Aromatic carbons in the phenyl
~120-130 Aromatic CH )
rings.
The methyl carbon attached to
~30-40 N-CHs

the nitrosated nitrogen.
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Infrared (IR) Spectroscopy

Table 3: Predicted IR Absorption Bands for N-Nitroso Akardite Il

Wavenumber ] )
Intensity Assignment Notes
(cm™)
) ) Characteristic of the
~ 3050 - 3150 Medium Aromatic C-H stretch
phenyl groups.
] ] Corresponding to the

~ 2900 - 3000 Weak Aliphatic C-H stretch

N-CHs group.

A strong, sharp peak
~ 1650 - 1700 Strong C=0 stretch (Urea) is expected for the

carbonyl group.

A characteristic
~ 1450 - 1500 Strong N=0 stretch absorption for the

nitroso group.[4]

Multiple bands may be

~ 1200 - 1300 Medium C-N stretch
present.
) Associated with the N-
~ 1000 - 1100 Medium N-N stretch ) )
nitroso moiety.[4]
Out-of-plane bending
~690- 770 Strong Aromatic C-H bend for monosubstituted

benzene rings.

Mass Spectrometry (MS)

Table 4: Predicted Mass Spectrometry Fragmentation for N-Nitroso Akardite Il
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mlz lon Notes

255 [M]* Molecular ion peak.

Loss of the nitroso group is a

common fragmentation

225 [M - NOJ* ]
pathway for N-nitroso
compounds.[6]
Subsequent loss of carbon
197 [M-NO - CO]* monoxide from the urea
moiety.
Fragment corresponding to the
168 [(CeHs)2N]* ) ] ]
diphenylamine cation.
77 [CeHs]* Phenyl group fragment.

Experimental Protocols

The following are detailed methodologies for the spectroscopic characterization of N-Nitroso
Akardite II.

Nuclear Magnetic Resonance (NMR) Spectroscopy

o Sample Preparation: Dissolve approximately 5-10 mg of N-Nitroso Akardite Il in 0.5-0.7 mL
of a suitable deuterated solvent (e.g., CDCIs, DMSO-ds). Ensure the sample is fully
dissolved. Add a small amount of tetramethylsilane (TMS) as an internal standard (0 ppm).

e 1H NMR Spectroscopy:
o Acquire the spectrum on a 400 MHz or higher field NMR spectrometer.
o Set the spectral width to cover the range of -2 to 12 ppm.
o Use a pulse angle of 30-45 degrees and a relaxation delay of 1-2 seconds.

o Acquire a sufficient number of scans to achieve a good signal-to-noise ratio (typically 16 or
32 scans).
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o Process the data with appropriate apodization (e.g., exponential multiplication with a line
broadening of 0.3 Hz) and perform a Fourier transform.

o Phase and baseline correct the spectrum.

o Integrate all signals and reference the spectrum to TMS.

e 13C NMR Spectroscopy:

o

Acquire the spectrum on the same instrument.

[¢]

Use a proton-decoupled pulse sequence.

[¢]

Set the spectral width to cover the range of 0 to 200 ppm.

[e]

A longer relaxation delay (e.g., 2-5 seconds) and a larger number of scans will be required
due to the lower natural abundance of 13C and longer relaxation times.

[e]

Process the data similarly to the H NMR spectrum.

Infrared (IR) Spectroscopy

o Sample Preparation (Attenuated Total Reflectance - ATR):

o Place a small amount of the solid N-Nitroso Akardite Il sample directly onto the ATR
crystal.

o Apply pressure using the anvil to ensure good contact between the sample and the
crystal.

o Sample Preparation (KBr Pellet):

[¢]

Mix approximately 1-2 mg of the sample with 100-200 mg of dry KBr powder in an agate
mortar.

[¢]

Grind the mixture to a fine powder.

[¢]

Press the powder into a thin, transparent pellet using a hydraulic press.
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o Data Acquisition:

(¢]

Record the spectrum using a Fourier Transform Infrared (FTIR) spectrometer.

[¢]

Typically, scan the range from 4000 to 400 cm~1.

[¢]

Co-add 16 or 32 scans to improve the signal-to-noise ratio.

Record a background spectrum of the empty ATR crystal or a pure KBr pellet and subtract

[e]

it from the sample spectrum.

Mass Spectrometry (MS)

o Sample Preparation: Prepare a dilute solution of N-Nitroso Akardite Il in a suitable volatile
solvent such as methanol or acetonitrile.

 Instrumentation and Data Acquisition (Electron lonization - EI):

o Introduce the sample into the mass spectrometer via a direct insertion probe or a gas

chromatograph.
o Use a standard electron energy of 70 eV for ionization.

o Scan a mass range appropriate for the molecular weight of the compound (e.g., m/z 50-
300).

e Instrumentation and Data Acquisition (Electrospray lonization - ESI):

o Infuse the sample solution directly into the ESI source at a low flow rate (e.g., 5-10

pL/min).

o Optimize the capillary voltage, cone voltage, and desolvation gas temperature and flow
rate to achieve a stable signal of the protonated molecule [M+H]*.

o Acquire the spectrum in positive ion mode.

Visualized Workflows
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The following diagrams illustrate the logical workflow for the spectroscopic characterization and
the synthesis of N-Nitroso Akardite II.
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N-Nitroso Akardite Il
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Caption: Workflow for the synthesis and spectroscopic characterization of N-Nitroso Akardite
Il

Akardite Il Nitrosation
(N-Methyl-N',N'-diphenylurea)

N-Nitroso Akardite Il
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(e.g., NaNOz/H™)
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Caption: Proposed nitrosation reaction pathway for the synthesis of N-Nitroso Akardite II.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.

9/9

Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b563411?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

